Dioxidochlorate
Dioxidochlorate
Chlorite, also known as dioxidochlorate or sodium chlorite, belongs to the class of inorganic compounds known as non-metal chlorites. These are inorganic non-metallic compounds containing a chlorite as its largest oxoanion. Chlorite is soluble (in water) and a very weakly acidic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
14998-27-7
VCID:
VC0076162
InChI:
InChI=1S/ClHO2/c2-1-3/h(H,2,3)/p-1
SMILES:
[O-]Cl=O
Molecular Formula:
ClH2O2+
Molecular Weight:
67.45 g/mol
Dioxidochlorate
CAS No.: 14998-27-7
Main Products
VCID: VC0076162
Molecular Formula: ClH2O2+
Molecular Weight: 67.45 g/mol
CAS No. | 14998-27-7 |
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Product Name | Dioxidochlorate |
Molecular Formula | ClH2O2+ |
Molecular Weight | 67.45 g/mol |
IUPAC Name | chlorite |
Standard InChI | InChI=1S/ClHO2/c2-1-3/h(H,2,3)/p-1 |
Standard InChIKey | QBWCMBCROVPCKQ-UHFFFAOYSA-M |
SMILES | [O-]Cl=O |
Canonical SMILES | [O-]Cl=O |
Melting Point | 18°C |
Physical Description | Liquid |
Description | Chlorite, also known as dioxidochlorate or sodium chlorite, belongs to the class of inorganic compounds known as non-metal chlorites. These are inorganic non-metallic compounds containing a chlorite as its largest oxoanion. Chlorite is soluble (in water) and a very weakly acidic compound (based on its pKa). |
Synonyms | chlorite sodium chlorite |
PubChem Compound | 197148 |
Last Modified | Dec 23 2021 |
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